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Compound of Interest

Compound Name: Citreoindole

CAS No.: 138655-14-8

Cat. No.: B163317 Get Quote

Executive Summary: Immediate Action Protocol
Citreoindole is a bioactive indole alkaloid and diketopiperazine metabolite derived from

Penicillium species (e.g., P. citreo-viride). While often utilized in drug discovery for potential

cytotoxic or antimicrobial properties, it lacks a specific OSHA Permissible Exposure Limit

(PEL). Therefore, it must be handled as a high-potency pharmaceutical compound (HPAPI)

with assumed cytotoxicity.

Do NOT dispose of Citreoindole down the drain. Do NOT mix with oxidizers (bleach) for

deactivation without specific validation, as this may generate hazardous byproducts. DO

segregate as RCRA Hazardous Waste for high-temperature incineration.

Hazard Identification & Causality
To ensure safety, we must understand the why behind the protocols. Citreoindole is not merely

a chemical reagent; it is a secondary metabolite evolved for biological activity.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b163317?utm_src=pdf-interest
https://www.benchchem.com/product/b163317?utm_src=pdf-body
https://www.benchchem.com/product/b163317?utm_src=pdf-body
https://www.benchchem.com/product/b163317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature Technical Description Operational Implication

Chemical Class
Indole Alkaloid /

Diketopiperazine

High stability; potential for

intercalation with DNA or

protein inhibition.

Bioactivity
Cytotoxic / Anti-proliferative

potential

Treat as a potential

mutagen/teratogen. Zero skin

contact tolerance.[1]

Physical State Yellow Powder / Solid
High risk of aerosolization

during weighing or transfer.

Solubility
Soluble in DMSO, MeOH,

Acetone

Liquid waste will be organic

solvent-based (ignitable).

Mechanism of Hazard: Like many Penicillium metabolites (e.g., Citreoviridin), indole alkaloids

can modulate cellular signaling pathways. In the absence of a specific LD50 for Citreoindole,

"Generator’s Knowledge" (40 CFR § 262.11) dictates we classify it based on its structural

analogs: Acutely Toxic & Cytotoxic.

Personal Protective Equipment (PPE) Matrix
Standard lab coats are insufficient. The permeation kinetics of lipophilic alkaloids necessitate a

redundant barrier system.

Respiratory: N95 minimum; P100 or Powered Air Purifying Respirator (PAPR) recommended

if handling open powder outside a fume hood.

Dermal: Double-gloving is mandatory.

Inner Layer: Latex or Nitrile (inspection grade).

Outer Layer: Nitrile (minimum 0.11 mm thickness).

Ocular: Chemical splash goggles (ANSI Z87.1).

Disposal Workflows
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Waste Stream Classification (RCRA Context)
Citreoindole is not explicitly listed on the EPA "P-list" or "U-list." However, under RCRA

(Resource Conservation and Recovery Act), it must be characterized by the generator.

Classification: Non-listed Hazardous Waste (manage as Toxic/Cytotoxic).

Disposal Method: Incineration at >1000°C.

Operational Disposal Logic
The following diagram outlines the decision logic for segregating Citreoindole waste.

Citreoindole Waste Generation

Identify Waste State

Solid Waste
(Pure Powder, Weigh Boats)

Liquid Waste
(Mother Liquor, HPLC Waste)

Sharps/Glass
(Contaminated Needles/Vials)

Double Bag in
Cytotoxic (Purple/Yellow) Bags

Segregate into
Organic Solvent Carboy

Rigid Cytotoxic
Sharps Container

Label: 'Hazardous Waste - Toxic'
(List Constituents)

High-Temperature Incineration
(Off-site TSDF)
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Figure 1: Decision logic for segregating Citreoindole waste streams to ensure compliance with

environmental safety standards.

Step-by-Step Protocols
A. Solid Waste (Stock Powder, Contaminated PPE)

Containment: Place waste directly into a sealable polyethylene bag (minimum 2 mil

thickness).

Secondary Containment: Place the sealed bag into a secondary "Cytotoxic/Chemotherapy"

waste bag (often purple or yellow depending on facility standards).

Labeling: Affix a Hazardous Waste label. Clearly write: "Citreoindole - Cytotoxic Solid

Waste."

Storage: Move to the Satellite Accumulation Area (SAA) immediately.

B. Liquid Waste (Solutions in DMSO/Methanol)
Segregation: Do not mix with aqueous acids or oxidizers. Use a dedicated "Organic Solvent"

waste carboy.

Compatibility Check: Ensure the carboy material (HDPE or Glass) is compatible with the

solvent carrier (e.g., DMSO).

Labeling: List all solvents and Citreoindole (approximate concentration) on the waste tag.

Example: "Methanol (99%), Citreoindole (<1%). Hazard: Flammable, Toxic."

Spill Response Protocol
In the event of a powder spill, aerosolization is the primary threat.

1. Alert & Isolate
(Evacuate immediate area)

2. Don PPE
(Double gloves, N95/P100, Goggles)

3. Dampen Spill
(Cover with solvent-soaked pads

to prevent dust)

4. Collect
(Scoop into hazardous waste bag)

5. Decontaminate
(Soap/Water wash x3)
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Figure 2: Emergency response workflow for Citreoindole powder spills.

Detailed Cleanup Steps:

Isolate: Mark the area. If the spill is >100mg of powder outside a hood, evacuate the lab to

allow aerosols to settle (15-30 mins).

Dampen: Do not dry sweep.[2] Cover the powder with paper towels soaked in ethanol or

water. This creates a slurry and prevents dust inhalation.

Wipe: Wipe from the outside in to avoid spreading the contamination.

Final Wash: Clean the surface with a detergent solution (e.g., Alconox) followed by water.

Regulatory & Compliance Context
EPA RCRA: While not P-listed, the generator is liable for "cradle-to-grave" management. The

"Toxic" characteristic (D003 if reactive, but generally just Toxic via generator knowledge)

applies.

TSCA: Citreoindole is often supplied under the TSCA R&D Exemption. It must be used only

for research by technically qualified individuals.

DOT (Transport): If shipping waste, it likely falls under UN 2811 (Toxic solid, organic, n.o.s.)

or UN 3249 (Medicine, solid, toxic, n.o.s.).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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